Cas no 18075-19-9 (3-(azepan-1-yl)-1-phenylpropan-1-one)
18075-19-9 structure
Product Name:3-(azepan-1-yl)-1-phenylpropan-1-one
CAS No:18075-19-9
MF:C15H22ClNO
MW:267.794283390045
CID:906881
PubChem ID:205489
Update Time:2025-04-19
3-(azepan-1-yl)-1-phenylpropan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(azepan-1-yl)-1-phenylpropan-1-one
- 3-(azepan-1-yl)-1-phenylpropan-1-one,hydrochloride
- 3-(Hexahydro-1H-azepin-1-yl)propiophenone hydrochloride
- 3-Azepan-1-yl-1-phenyl-propan-1-one
- AC1L4ERY
- CCG-8763
- NSC39236
- NSC-39236
- Propiophenone, 3-(hexahydro-1H-azepin-1-yl)-, hydrochloride
- TG-3
- YITTXPXUJCRUFH-UHFFFAOYSA-N
- Cambridge id 5473749
- NSC 39236
- BIM-0021096.P001
- 3-(azepan-1-yl)-1-phenylpropan-1-one;hydrochloride
- MLS000120970
- SMR000118410
- CHEMBL1547833
- 18075-19-9
- DTXSID20171009
-
- Inchi: 1S/C15H21NO.ClH/c17-15(14-8-4-3-5-9-14)10-13-16-11-6-1-2-7-12-16;/h3-5,8-9H,1-2,6-7,10-13H2;1H
- InChI Key: YITTXPXUJCRUFH-UHFFFAOYSA-N
- SMILES: Cl.O=C(C1C=CC=CC=1)CCN1CCCCCC1
Computed Properties
- Exact Mass: 267.13916
- Monoisotopic Mass: 267.1389920g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 225
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
- LogP: 3.87530
3-(azepan-1-yl)-1-phenylpropan-1-one Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
18075-19-9 (3-(azepan-1-yl)-1-phenylpropan-1-one) Related Products
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